Cas no 1700519-88-5 (1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol)

• Product Name: 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol
• CAS No: 1700519-88-5
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 6781193
• Update Time: 2026-03-12

1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol

• Inchi： 1S/C11H13BrF2O/c1-6(2)5-9(15)10-8(13)4-3-7(12)11(10)14/h3-4,6,9,15H,5H2,1-2H3
• InChI Key： IFSVXFYHJXACET-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1F)Br)F)(O)CC(C)C

Additional information on 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol

Comprehensive Guide to 1-(3-Bromo-2,6-difluorophenyl)-3-methylbutan-1-ol (CAS No. 1700519-88-5): Properties, Applications, and Market Insights

The chemical compound 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol (CAS No. 1700519-88-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated phenyl derivative exhibits unique structural features, including a bromine and fluorine substitution pattern, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly exploring this compound due to its role as a key intermediate in synthesizing more complex molecules.

One of the most notable aspects of 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol is its molecular structure. The presence of both bromo and fluoro substituents on the phenyl ring enhances its electronic properties, making it a valuable building block in medicinal chemistry. The 3-methylbutan-1-ol side chain further adds to its versatility, allowing for various modifications in synthetic pathways. This combination of features makes the compound particularly useful in designing bioactive molecules with potential therapeutic effects.

In recent years, the demand for fluorinated compounds like 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol has surged, driven by their applications in drug discovery and agrochemical development. Fluorine incorporation is a common strategy to improve the metabolic stability and bioavailability of pharmaceutical candidates. As such, this compound aligns with current trends in precision medicine and sustainable agriculture, where researchers seek more efficient and environmentally friendly solutions.

The synthesis of 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol typically involves multi-step organic reactions, including halogenation and Grignard reactions. These processes require careful optimization to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound and ensure its quality.

From a commercial perspective, 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its niche market status means that pricing and availability can vary, making it essential for buyers to source it from reputable suppliers. The growing interest in custom synthesis and contract research has also created opportunities for companies offering tailored solutions involving this compound.

Looking ahead, the potential applications of 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol are expected to expand, particularly in areas like catalysis and material science. Researchers are investigating its use in developing novel ligands for metal-catalyzed reactions and as a precursor for advanced polymeric materials. These developments highlight the compound's versatility and its role in driving innovation across multiple scientific disciplines.

For those working with 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol, safety and handling protocols must be strictly followed. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Storage conditions should also be optimized to maintain the compound's stability over time.

In conclusion, 1-(3-bromo-2,6-difluorophenyl)-3-methylbutan-1-ol (CAS No. 1700519-88-5) represents a fascinating example of how halogenated organic compounds can contribute to scientific and industrial advancements. Its unique properties and broad applicability make it a valuable asset in modern chemistry, with promising prospects for future research and commercialization.